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Compound of Interest

5-Bromo-N-methoxy-N, 3-
Compound Name:

dimethylpicolinamide
CAS No.: 1224604-14-1
Cat. No.: B577815

Get Quote

Executive Summary

This application note details the physicochemical profiling and analytical characterization of 5-
Bromo-N-methoxy-N,3-dimethylpicolinamide (Structure 1). As a functionalized Weinreb
amide derivative of picolinic acid, this molecule serves as a critical "linchpin” intermediate in
medicinal chemistry, particularly for the synthesis of heteroaryl ketones via nucleophilic acyl
substitution.[1]

This guide provides validated protocols for HPLC-UV/MS, NMR spectroscopy, and FT-IR,
designed to ensure rigorous quality control (QC) during drug substance development. Special
emphasis is placed on distinguishing the unique bromine isotopic signature and the diagnostic
Weinreb amide signals.[1]

Molecule Profile & Physicochemical Properties

o |[UPAC Name: 5-bromo-N-methoxy-N,3-dimethylpyridine-2-carboxamide[1]

e Molecular Formula:
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[1]
Molecular Weight: 275.10 g/mol (based on
), 277.10 g/mol (based on

)]

Structure Overview:

[¢]

Core: Pyridine ring (heterocyclic aromatic).[2]

[e]

Position 2: Weinreb amide functionality (

).[1]

o

Position 3: Methyl group (

), providing steric influence.[1]

o

Position 5: Bromine atom (

), a handle for cross-coupling (e.g., Suzuki-Miyaura).[1]

Property Theoretical Value Analytical Relevance
Suitable for Reverse Phase
LogP ~1.8-2.1
(RP) HPLC.[1]
o Low basicity due to electron-
pKa (Pyridine N) ~2.5-3.0 ) ) )
withdrawing Br and Amide.[1]
Dissolve in MeOH for HPLC;
Solubility High in MeOH, DMSO, DCM ~ PMSO-
for NMR.[1]
) ] Coloration often indicates trace
Appearance Off-white to pale yellow solid

oxidation or impurities.
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Protocol 1: High-Performance Liquid
Chromatography (HPLC-UV/MS)

Objective: To establish a stability-indicating method for purity assessment and impurity profiling.

Chromatographic Conditions

o System: Agilent 1290 Infinity Il or Waters H-Class UPLC.
e Column: Agilent ZORBAX Eclipse Plus C18 (100 mm

3.0 mm, 1.8 um) or equivalent.[1]

o Rationale: The C18 stationary phase provides robust retention for the moderately lipophilic
pyridine ring.

» Mobile Phase A: Water + 0.1% Formic Acid (FA).
» Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

o Note: Formic acid suppresses the ionization of residual silanols and the pyridine nitrogen,
improving peak shape.[1]

» Flow Rate: 0.5 mL/min.
e Column Temp: 40°C.
« Injection Volume: 2.0 pL.
e Detection:
o UV: 254 nm (primary, aromatic

), 220 nm (amide

).[1]

o MS: ESI Positive Mode (Scan range 100-600
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).

Gradient Profile
Time (min) % Mobile Phase B Event
0.00 5% Equilibration
1.00 5% Isocratic Hold
8.00 95% Linear Ramp
10.00 95% Wash
10.10 5% Re-equilibration
13.00 5% End of Run

Mass Spectrometry Interpretation

The presence of Bromine provides a definitive spectral fingerprint.

* |sotopic Pattern: You will observe two parent ion peaks of nearly equal intensity separated by
2 mass units.

[1]

[1]

o Ratio: 1:1 (Characteristic of natural Br abundance).
» Fragmentation (MS/MS):
o Loss of methoxy group (

Da).

o Cleavage of the amide bond to form the acylium ion (Pyridine-CO
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Protocol 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Objective: Structural validation and regio-isomer confirmation.

Sample Preparation

e Solvent: DMSO-

(Preferred for solubility) or CDCI

e Concentration: 5-10 mg in 0.6 mL solvent.

H NMR Assignment (400 MHz, DMSO- )

Note: Chemical shifts (

) are estimates based on substituent additivity rules for pyridines.
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s . Assighment
Multiplicity Integration

Positi
osition (ppm) Logic

Most deshielded;
Doublet (

H6 8.60-8.70 1H o
Hz) Pyridine

adjacent to

Nitrogen.[1]

Doublet ( Meta coupling to
H4 8.10-8.20 1H H6; shielded by
H2) 3-Me and 5-Br.[1]

Characteristic
Weinreb O-
N-OMe 3.60-3.75 Singlet 3H Methyl;
deshielded by
Oxygen.[1]

Weinreb N-

N-Me 3.20-3.30 Singlet 3H
Methyl.[1]

Methyl at

Position 3;
Ar-Me 2.30-2.45 Singlet 3H slightly

deshielded by

aromatic ring.

Critical Diagnostic: The coupling constant (

) between H4 and H6 is a meta-coupling (

), typically sharp and small (~2 Hz).[1] If you observe a larger coupling (~8 Hz), the regio-
isomerism is incorrect (e.g., protons are ortho).[1]

C NMR Key Signals

e Carbonyl (C=0): ~165-168 ppm (Broad due to amide rotation).

e Ar-C-Br (C5): ~120 ppm.[1]
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e Weinreb carbons: N-OMe (~61 ppm), N-Me (~33 ppm).[1]
Protocol 3: Infrared Spectroscopy (FT-IR)
Objective: Rapid identification of functional groups in solid state.

» Method: ATR (Attenuated Total Reflectance) on neat solid.

» Key Bands:

1640 — 1660 cm

(¢]

: Amide | stretch (Strong). Lower than typical ketones due to resonance.

1550 — 1580 cm

[¢]

: Pyridine ring skeletal vibrations (C=N, C=C).[1]

1000 — 1050 cm

[¢]

: C-O stretch (N-O-C ether linkage of Weinreb amide).

o

600 — 700 cm
: C-Br stretch.

Workflow Visualization

The following diagram illustrates the logical flow for the synthesis QC and analytical decision-
making process.
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Purity > 95%?
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Check Br Isotope Pattern Flash Chromatography
(1:1 ratio at M/M+2) (SiO2, Hex/EtOAc)

1H & 13C NMR

(Protocol 2)
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Click to download full resolution via product page

Caption: Analytical workflow for the qualification of the Weinreb amide intermediate.
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Stability & Storage Guidelines

o Hydrolysis Risk: Weinreb amides are generally stable but can hydrolyze under strong
acidic/basic conditions over time.

 Light Sensitivity: Organobromides can be light-sensitive (photodebromination).

o Recommendation: Store neat solid at 2—8°C in an amber vial under an inert atmosphere
(Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [analytical techniques for 5-Bromo-N-methoxy-N,3-
dimethylpicolinamide characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577815/docs#analytical-techniques-for-5-bromo-n-
methoxy-n-3-dimethylpicolinamide-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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